8-methoxy-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-methoxy-1,3-bis(4-methylphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H21N3O/c1-16-4-8-18(9-5-16)24-22-15-26-23-13-12-20(29-3)14-21(23)25(22)28(27-24)19-10-6-17(2)7-11-19/h4-15H,1-3H3
• InChI Key: JWAXLQDCOXUZOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C3=C4C=C(C=CC4=NC=C32)OC)C5=CC=C(C=C5)C
• Molecular Formula: C25H21N3O
• Molecular Weight: 379.5 g/mol
• CAS No.: 901020-26-6

Description

8-methoxy-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C25H21N3O and its molecular weight is 379.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Pyrazoloquinoline derivatives, including those similar to the queried compound, have been synthesized through different methods, demonstrating the versatility of these compounds in chemical synthesis. For instance, the synthesis of pyrazolo[3,4-c]quinoline derivatives from 4-(2-nitrophenyl)pyrazole-3-carboxylate illustrates the ability to create complex heterocyclic compounds through reduction and cyclization processes (Nagarajan & Shah, 1992).

• Studies on the effect of substitution on the dimensionality of supramolecular aggregation in dihydrobenzopyrazoloquinolines show how different substitutions impact the molecular aggregation and crystal structures, offering insights into the design of materials with specific properties (Portilla et al., 2005).

Microwave-Assisted Synthesis

• Microwave irradiation has been utilized to enhance the synthesis rate of pyrazolo[3,4-b]quinolines containing the 1,8-naphthyridine moiety, highlighting the efficiency of microwave-assisted methods in organic synthesis (Mogilaiah et al., 2003).

Organic Light-Emitting Diodes (OLEDs)

• Pyrazoloquinolines have been studied as emitting materials in organic light-emitting diodes (OLEDs), demonstrating their potential in electronic and photonic applications. The synthesis of 1-methyl-3-phenyl-1H-pyrazolo[3,4-b]quinolines with various substituents and their application in OLEDs indicate the role of these compounds in developing new electronic materials (T. and et al., 2001).

Antimicrobial Evaluation

• Novel quinoline derivatives bearing different heterocyclic moieties, including pyrazolo[3,4-b]quinoline derivatives, have been synthesized and evaluated for their antimicrobial properties. This research suggests the potential pharmacological applications of these compounds in combating microbial infections (El-Gamal et al., 2016).